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Compound of Interest

Compound Name:
Boc-S-4-methoxybenzyl-L-

penicillamine

Cat. No.: B558106 Get Quote

Essential Safety and Handling Guide for Boc-S-
4-methoxybenzyl-L-penicillamine
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Boc-S-4-methoxybenzyl-L-penicillamine. Adherence to

these procedures is essential for ensuring personal safety and proper disposal.

Chemical and Physical Properties

Property Value

Appearance Off-white to white solid powder[1][2]

Physical State Powder Solid[1][3][4]

Odor No information available[1]

Melting Point 163-171°C[2]

Boiling Point 425.6±45.0°C at 760 mmHg[2]

Density 1.2±0.1 g/cm3 [2]

Water Solubility The product is water soluble[1][3]
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Hazard Identification and Personal Protective
Equipment
Boc-S-4-methoxybenzyl-L-penicillamine is classified as a hazardous substance. It is crucial

to use appropriate Personal Protective Equipment (PPE) to mitigate risks.

Identified Hazards:

Causes skin irritation[1][3]

Causes serious eye irritation[1][3]

May cause respiratory irritation[1][4]

A related compound, penicillamine, is suspected of damaging fertility or the unborn child[3][5]

Required Personal Protective Equipment (PPE):

PPE Category Specific Requirements

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles. Use a face shield where

splashing is possible.[1][4][5]

Skin Protection

Wear impervious protective gloves (e.g., nitrile

rubber), a lab coat, and other protective clothing

as necessary to prevent skin contact.[1][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4] Ensure adequate ventilation,

such as working in a fume hood.[1][3]

Operational and Handling Plan
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3][4]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the work

area by ensuring it is clean and uncluttered.

Weighing and Transfer:

Handle the solid powder carefully to avoid dust formation.[1][3]

If possible, weigh the compound in a ventilated enclosure.

Use appropriate tools (e.g., spatula) for transfers.

In Solution:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[1][4]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all surfaces and equipment used.

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[1]

Disposal Plan
Waste Collection:

Collect all waste containing Boc-S-4-methoxybenzyl-L-penicillamine in a designated,

labeled, and sealed container.
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Do not mix with other waste streams unless explicitly permitted.

Disposal Procedure:

Dispose of the chemical waste and contaminated materials at an approved waste disposal

plant.[1][5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not allow the product to enter drains or waterways.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Boc-S-4-methoxybenzyl-
L-penicillamine in a laboratory setting.
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Caption: Workflow for handling Boc-S-4-methoxybenzyl-L-penicillamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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